![molecular formula C10H12FNO2 B2379558 N-[4-(2-fluoroethoxy)phenyl]acetamide CAS No. 714-24-9](/img/structure/B2379558.png)
N-[4-(2-fluoroethoxy)phenyl]acetamide
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Overview
Description
N-[4-(2-fluoroethoxy)phenyl]acetamide, also known as [18F]FDPA, is a potent and selective radiotracer for positron-emission tomography (PET) imaging of the translocator protein 18 kDa (TSPO) .
Synthesis Analysis
The synthesis of [18F]FDPA is based on a novel spirocyclic iodonium ylide (SCIDY) precursor using tetra-n-butyl ammonium methanesulfonate (TBAOMs), which has demonstrated the highest radiochemical yields and molar activity from readily available [18F]fluoride ion . The nucleophilic radiofluorination was completed on a GE TRACERlab FX2 N synthesis module, and the formulated [18F]FDPA was obtained in nondecay corrected (n.d.c) radiochemical yields of 15.6 ± 4.2%, with molar activities of 529.2 ± 22.5 GBq/μmol (14.3 ± 0.6 Ci/μmol) at the end of synthesis (60 minutes, n = 3) and validated for human use .Scientific Research Applications
1. Pesticide Development
Derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including compounds related to N-[4-(2-fluoroethoxy)phenyl]acetamide, have been characterized for potential use as pesticides. These derivatives were studied using X-ray powder diffraction, highlighting their structural properties and potential application in pest control (Olszewska, Pikus, & Tarasiuk, 2008).
2. Neuroimaging and Neurodegenerative Diseases
Fluorine-18 labeled derivatives, such as [18F]DPA-714, which binds to the translocator protein (TSPO) with high affinity, have been explored in neuroimaging. These derivatives were investigated for potential use in studying Alzheimer's disease and other neurodegenerative diseases via positron emission tomography (PET) (Golla et al., 2015).
3. Herbicidal Activity
Studies on novel derivatives of N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxy)acetamides have shown promising herbicidal activities against various dicotyledonous weeds. This research suggests potential applications in agriculture (Wu et al., 2011).
4. Radioactive Labeling for Imaging
The synthesis of radioactive labeled compounds like [18F]PBR111 from derivatives of this compound demonstrates its application in the field of radiopharmaceuticals. These compounds are used in PET imaging to study various biological processes (Dollé et al., 2008).
5. Synthesis and Characterization
Research into the synthesis and characterization of novel compounds like 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides has expanded the understanding of these chemical structures, contributing to various potential applications (Yang Man-li, 2008).
Mechanism of Action
N-[4-(2-fluoroethoxy)phenyl]acetamide binds to the 18-kDa translocator protein (TSPO) with high affinity . TSPO is involved in several cellular functions such as response to apoptosis, regulation of cell proliferation, and modulation of mitochondrial respiration . Increased TSPO expression in activated microglia has been associated with a number of diseases, including early stages of Alzheimer’s disease (AD) .
properties
IUPAC Name |
N-[4-(2-fluoroethoxy)phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-8(13)12-9-2-4-10(5-3-9)14-7-6-11/h2-5H,6-7H2,1H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLOGGCCRQVYADV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OCCF |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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